Cas no 1349708-83-3 (N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride)

• Product Name: N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride
• CAS No: 1349708-83-3
• MF: C₁₃H₂₁Cl₂FN₂
• MW: 295.223644971848
• CID: 4787955
• Update Time: 2025-10-30

N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride

• Inchi： 1S/C13H19FN2.2ClH/c1-10-2-3-12(14)8-11(10)9-16-13-4-6-15-7-5-13;;/h2-3,8,13,15-16H,4-7,9H2,1H3;2*1H
• InChI Key： QQUXKGPRRLRKSW-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(C)=C(C=1)CNC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 24.1

N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride

N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride (CAS No. 1349708-83-3): An Overview of Its Structure, Properties, and Applications

N-(5-Fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride (CAS No. 1349708-83-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(5-fluoro-2-methylbenzyl)-4-piperidinamine dihydrochloride, is a derivative of piperidine and features a unique combination of aromatic and amine functionalities. Its structural complexity and potential biological activity make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride is C₁₄H₁₈Cl₂FN, with a molecular weight of approximately 299.19 g/mol. The compound is characterized by its piperidine ring, which is substituted with a 5-fluoro-2-methylbenzyl group. The presence of the dihydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical formulations.

In recent years, N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride has been extensively studied for its potential as a modulator of various biological pathways. One of the key areas of interest is its interaction with neurotransmitter systems, particularly the serotonin and dopamine receptors. Research has shown that this compound exhibits selective binding to these receptors, which could have implications for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride. The results indicated that the compound possesses potent agonist activity at the serotonin 5-HT_1A receptor and antagonist activity at the dopamine D₂ receptor. These findings suggest that it may have therapeutic potential in modulating mood and motor function disorders.

Beyond its potential as a therapeutic agent, N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride has also been explored for its use in chemical synthesis and as a building block for more complex molecules. Its versatile structure allows for easy functionalization through various chemical reactions, making it a valuable intermediate in the synthesis of pharmaceuticals and other bioactive compounds.

In terms of safety and handling, N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used when handling it to minimize exposure risks.

The future research directions for N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride are promising. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to explore its efficacy in preclinical models of various diseases to further validate its therapeutic potential.

In conclusion, N-(5-fluoro-2-methylbenzyl)piperidin-4-amine dihydrochloride (CAS No. 1349708-83-3) is a multifaceted compound with significant potential in both research and development contexts. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in the fields of medicinal chemistry and pharmaceutical science.